5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile
Overview
Description
The compound “5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound, and a boronic ester group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds have been synthesized through substitution reactions .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by the presence of the thiazole ring and the tetramethyl-1,3,2-dioxaborolane group .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile' involves the reaction of 5-bromo-1,3-thiazole-2-carbonitrile with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "5-bromo-1,3-thiazole-2-carbonitrile", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 5-bromo-1,3-thiazole-2-carbonitrile (1.0 g, 5.3 mmol) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.5 g, 7.9 mmol) in anhydrous tetrahydrofuran (THF) (20 mL) under nitrogen atmosphere.", "Step 2: Add palladium catalyst (0.1 g, 0.1 mmol) to the reaction mixture.", "Step 3: Heat the reaction mixture at 80°C for 24 hours under nitrogen atmosphere.", "Step 4: After completion of the reaction, cool the reaction mixture to room temperature and filter the precipitate.", "Step 5: Wash the precipitate with THF and dry under vacuum to obtain the desired product '5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile' (2.0 g, 85% yield)." ] } | |
CAS RN |
2223046-97-5 |
Product Name |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile |
Molecular Formula |
C10H13BN2O2S |
Molecular Weight |
236.1 |
Purity |
95 |
Origin of Product |
United States |
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